Cas no 929974-27-6 (N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide)

• Product Name: N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide
• CAS No: 929974-27-6
• MF: C₁₃H₁₉N₃O₃S
• MW: 297.37326169014
• CID: 5055592
• Update Time: 2025-07-01

N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(4-aminopiperidin-1-yl)sulfonyl]phenyl}acetamide
• N-[4-(4-aminopiperidin-1-yl)sulfonylphenyl]acetamide
• NE53384
• Z228474576
• N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide

• Inchi： 1S/C13H19N3O3S/c1-10(17)15-12-2-4-13(5-3-12)20(18,19)16-8-6-11(14)7-9-16/h2-5,11H,6-9,14H2,1H3,(H,15,17)
• InChI Key： OBQRORCBXASKET-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCC(CC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 430
• XLogP3: -0.1
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide

Introduction to N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide (CAS No. 929974-27-6)

N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide, identified by the CAS registry number 929974-27-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring, an aminosulfonyl group, and an acetamide moiety, which collectively contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide in the context of medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of novel therapeutic agents. The sulfonyl group within the molecule has been shown to enhance bioavailability and stability, making it a valuable component in drug design. Additionally, the piperidine ring contributes to the compound's ability to interact with various biological targets, such as enzymes and receptors.

The synthesis of N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperidine ring, sulfonation, and acetylation. These steps are optimized to ensure high yields and purity, which are critical for subsequent biological testing.

From a pharmacological perspective, N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide has demonstrated promising activity in preclinical models. Studies have shown that it exhibits selective inhibition against certain enzymes implicated in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* highlights its potential as an inhibitor of kinase enzymes, which are often overexpressed in cancer cells.

Moreover, the compound's ability to penetrate cellular membranes and interact with intracellular targets has been extensively studied. Advanced techniques such as molecular docking and dynamic simulations have provided insights into its binding modes and selectivity profiles. These findings underscore its potential as a scaffold for developing more potent and selective drug candidates.

In terms of applications, N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide is being investigated for its role in treating various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Its versatility in targeting multiple pathways makes it a valuable tool for researchers exploring multi-target therapies.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide's biological effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, N-{4-(4-Aminopiperidin-1-yl)sulfonylphenyl}acetamide (CAS No. 929974-27-) represents a promising compound with significant potential in drug discovery. Its unique structure, coupled with recent advancements in synthetic and pharmacological research, positions it as a key player in the development of innovative therapeutic agents.